Cas no 1378873-73-4 (5-(2-bromophenyl)-1,3-thiazol-2-amine)

• Product Name: 5-(2-bromophenyl)-1,3-thiazol-2-amine
• CAS No: 1378873-73-4
• MF: C₉H₇BrN₂S
• MW: 255.134279489517
• MDL: MFCD08276202
• CID: 1247118
• PubChem ID: 53416450
• Update Time: 2025-04-20

5-(2-bromophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromophenyl)-1,3-thiazol-2-amine
• 5-(2-bromophenyl)thiazol-2-amine
• RW3095
• 5-(2-bromophenyl)-thiazol-2-ylamine
• QC-2056
• KB-40629
• 2-AMINO-5-(2-BROMOPHENYL)-THIAZOLE
• 5-(2-bromophenyl)-2-Thiazolamine
• 5-(2-Bromo-phenyl)-thiazol-2-ylamine
• 1378873-73-4
• N10515
• 5-(2-bromophenyl)thiazol-2-ylamine
• AMY10819
• CS-0360545
• A886372
• DB-368003
• MFCD08276202
• DTXSID40697175
• AKOS017559065

• MDL： MFCD08276202
• Inchi： 1S/C9H7BrN2S/c10-7-4-2-1-3-6(7)8-5-12-9(11)13-8/h1-5H,(H2,11,12)
• InChI Key： QKJACIDHYIWDOZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=CN=C(N)S1

Computed Properties

• Exact Mass: 253.95133g/mol
• Monoisotopic Mass: 253.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.2Ų